Cas no 28657-39-8 (3-chloro-4-methyl-6-phenylpyridazine)

• Product Name: 3-chloro-4-methyl-6-phenylpyridazine
• CAS No: 28657-39-8
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD09907697
• CID: 88779
• PubChem ID: 119999
• Update Time: 2025-10-31

3-chloro-4-methyl-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methyl-6-phenylpyridazine
• CS-0450471
• Pyridazine,3-chloro-4-methyl-6-phenyl-
• EINECS 249-130-1
• AC5806
• AKOS016037661
• ROVPWRBPJHXFRE-UHFFFAOYSA-N
• 28657-39-8
• MFCD09907697
• NS00028514
• SY129749
• A924620
• SCHEMBL581917
• Pyridazine, 3-chloro-4-methyl-6-phenyl-
• 3-chloro 4-methyl 6-phenyl pyridazine
• 3-chloro-4-methyl-6-phenyl pyridazine
• AS-80801
• DTXSID40182814
• STL576543
• DTXCID80105305
• DB-356956

• MDL： MFCD09907697
• Inchi： 1S/C11H9ClN2/c1-8-7-10(13-14-11(8)12)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： ROVPWRBPJHXFRE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 204.04557
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on 3-chloro-4-methyl-6-phenylpyridazine

Professional Introduction to 3-chloro-4-methyl-6-phenylpyridazine (CAS No. 28657-39-8)

3-chloro-4-methyl-6-phenylpyridazine, with the chemical formula C₁₁H₉ClN₂, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a chlorine substituent at the 3-position and a methyl group at the 4-position, along with a phenyl group at the 6-position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The CAS number 28657-39-8 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature, patents, and regulatory filings. Its molecular structure combines elements that are often explored in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways. The chloro substituent enhances lipophilicity, facilitating cellular uptake, while the methyl group can influence metabolic stability and binding affinity.

In recent years, pyridazine derivatives have garnered considerable attention due to their diverse pharmacological activities. The 3-chloro-4-methyl-6-phenylpyridazine scaffold has been investigated for its potential in modulating enzymes and receptors involved in pain perception, neurodegeneration, and autoimmune disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising candidate for further exploration in oncology and inflammation-related diseases.

The phenyl ring at the 6-position of the pyridazine core contributes to hydrophobic interactions with biological targets, enhancing binding affinity. This feature is particularly relevant in the design of small-molecule inhibitors where surface complementarity plays a critical role. Computational modeling studies have been conducted to predict binding modes of this compound with various protein targets, providing insights into its mechanism of action. These simulations have highlighted potential interactions with ATP-binding pockets in kinases, suggesting therapeutic relevance.

Advances in synthetic methodologies have enabled more efficient access to complex pyridazine derivatives like 3-chloro-4-methyl-6-phenylpyridazine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of aryl groups at specific positions on the pyridazine ring. Additionally, green chemistry principles have been applied to optimize synthetic routes, reducing waste and improving yields. Such innovations not only enhance scalability but also align with sustainable practices in pharmaceutical manufacturing.

The pharmacokinetic profile of 3-chloro-4-methyl-6-phenylpyridazine is another area of active investigation. In vitro studies have evaluated its solubility, stability under different conditions, and interaction with metabolic enzymes such as CYP450 systems. These assessments are crucial for predicting its bioavailability and potential side effects. Preliminary data indicate that this compound exhibits moderate solubility in water and favorable stability under physiological conditions, suggesting potential for oral administration.

In vivo studies have begun to elucidate the behavioral and physiological effects of 3-chloro-4-methyl-6-phenylpyridazine. Animal models have been employed to assess its efficacy in pain relief and anti-inflammatory responses. Early results are promising, demonstrating significant reductions in inflammatory markers and pain-related behaviors without notable adverse effects. These findings support further clinical development efforts aimed at translating preclinical successes into therapeutic interventions for human diseases.

The role of computational chemistry in understanding the properties of 3-chloro-4-methyl-6-phenylpyridazine cannot be overstated. High-throughput virtual screening has been utilized to identify derivatives with enhanced potency or selectivity against specific targets. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict novel pharmacophores within this scaffold. Such computational approaches accelerate the drug discovery pipeline by prioritizing compounds for experimental validation based on predicted binding affinities and physicochemical properties.

The regulatory landscape for novel pharmaceutical compounds like 3-chloro-4-methyl-6-phenylpyridazine is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Preclinical toxicology studies have been conducted to assess potential hepatotoxicity or nephrotoxicity risks associated with this compound. These studies involve multiple dosing regimens over extended periods to evaluate long-term exposure effects.

The future direction of research on 3-chloro-4-methyl-6-phenylpyridazine lies in expanding its therapeutic applications through structural modifications and combination therapies. By diversifying its chemical profile while retaining key pharmacophoric elements, researchers aim to develop next-generation drugs with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to drive innovation forward.

In conclusion,3-chloro-4-methyl-6-phenylpyridazine (CAS No. 28657-39-8) represents a compelling example of how structural diversity can yield bioactive molecules with therapeutic potential across multiple disease areas. Its unique combination of substituents makes it an attractive scaffold for medicinal chemists seeking novel treatments for neurological disorders, inflammation-related diseases, and beyond. As research progresses，this compound will continue to be refined through synthetic optimization、computational modeling，and preclinical testing，holding promise for future medical breakthroughs。